Cas no 899740-22-8 (2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one
• CAS No: 899740-22-8
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• CID: 5488368
• Update Time: 2025-11-06

2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dimethylphenyl)methyl]-6-(2-methylphenyl)pyridazin-3-one
• 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H20N2O/c1-14-8-9-15(2)17(12-14)13-22-20(23)11-10-19(21-22)18-7-5-4-6-16(18)3/h4-12H,13H2,1-3H3
• InChI Key： QGAFAKJXWLSRAL-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC(C)=CC=C2C)N=C(C2=CC=CC=C2C)C=C1

Additional information on 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one

Introduction to 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one (CAS No. 899740-22-8)

2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This heterocyclic molecule, identified by its unique chemical structure and designated CAS number 899740-22-8, has garnered attention due to its potential pharmacological properties and structural features that make it a promising candidate for further research and development.

The compound belongs to the dihydropyridazinone class, a scaffold that has been extensively studied for its biological activity. Dihydropyridazinones are known for their versatility in medicinal chemistry, often exhibiting a wide range of pharmacological effects. The presence of aromatic rings in the structure, specifically 2,5-dimethylphenyl and 2-methylphenyl substituents, contributes to the compound's complex intermolecular interactions and potential binding affinities with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The 2-(2,5-dimethylphenyl)methyl group and the 6-(2-methylphenyl) moiety are particularly noteworthy, as they may play crucial roles in modulating the compound's interactions with enzymes and receptors. These features have been hypothesized to contribute to its potential therapeutic effects.

In the context of modern drug discovery, the development of novel heterocyclic compounds like 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one is driven by the need for innovative therapeutic agents. The dihydropyridazinone core is structurally similar to several known bioactive molecules, suggesting that this compound may exhibit analogous pharmacological properties. This has prompted researchers to explore its potential in various therapeutic areas.

One of the most exciting aspects of this compound is its potential application in treating inflammatory and autoimmune diseases. The aromatic substituents may interact with inflammatory pathways by modulating key enzymes and cytokines. Preliminary studies have suggested that derivatives of dihydropyridazinones can exhibit anti-inflammatory effects, making this compound a candidate for further investigation.

The synthesis of 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one involves multi-step organic reactions that highlight the synthetic prowess required to construct such complex molecules. The introduction of nitrogen-containing heterocycles into the structure not only enhances its pharmacological potential but also provides opportunities for further derivatization. This flexibility allows chemists to fine-tune the properties of the compound by introducing additional functional groups or modifying existing ones.

Another area of interest is the compound's potential as an antimicrobial agent. The unique structural features of dihydropyridazinones have been associated with antimicrobial properties in several related compounds. The presence of both electron-donating and electron-withdrawing groups in 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one may contribute to its ability to disrupt microbial cell membranes or inhibit key metabolic pathways.

Furthermore, the compound's solubility and bioavailability are critical factors that must be considered in its development as a pharmaceutical agent. The aromatic rings and nitrogen atoms contribute to its hydrophobicity, which may influence how it is absorbed and distributed within the body. Researchers are exploring methods to enhance its solubility while maintaining its pharmacological efficacy.

The role of computational tools in studying such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how 2-(2,5-dimethylphenyl)methyl-6-(2-methylphenyl)-2,3-dihydropyridazin-3-one interacts with biological targets at an atomic level. These studies have helped refine hypotheses about its mechanism of action and guided experimental design.

In conclusion, 899740-22-8 represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and predicted biological activities make it a valuable candidate for further exploration. As research continues to uncover new applications for dihydropyridazinones, 899740-22-8 may play a crucial role in developing novel therapeutic agents for various diseases.